2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione

• Molecular Formula: C5H7N3OS
• Molecular Weight: 157.20 g/mol
• IUPAC Name: 2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazine-3-thione
• InChI: InChI=1S/C5H7N3OS/c10-5-7-6-4-3-9-2-1-8(4)5/h1-3H2,(H,7,10)
• InChI Key: WWGULZMKGNUNNK-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=NNC(=S)N21

Description

2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione is a heterocyclic compound featuring a triazole ring fused to a morpholine moiety, with a thione (-S) functional group at position 3. This compound (CAS: 18596-87-7) is commercially available with 95% purity and is used in research applications, including medicinal chemistry and drug discovery . Its molecular framework combines the electron-rich triazole ring, known for diverse pharmacological activities, with the morpholine ring, which enhances solubility and stability in biological systems. The thione group further contributes to its reactivity, enabling interactions with biological targets such as enzymes or receptors .

Preparation Methods

The synthesis of 2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione can be achieved through various synthetic routes. One common method involves the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters . This reaction typically requires specific reaction conditions, such as controlled temperature and pH, to ensure the successful formation of the triazole ring on the thiadiazole .

Chemical Reactions Analysis

Synthetic Pathways

The compound likely originates from cyclization reactions involving morpholine precursors. Key approaches include:

a. Thiosemicarbazide cyclization
Reaction of morpholine-substituted thiosemicarbazides with carbonyl derivatives (e.g., ketones or aldehydes) under basic conditions . Example:

text
Morpholine-thiosemicarbazide + R-CO-R' → Triazole-thione intermediate  

b. Alkaline cyclization
Cyclocondensation of 4-amino-3-mercaptotriazoles with morpholine-linked electrophiles (e.g., α-halo ketones) . This method is widely used for fused triazole-morpholine systems .

Alkylation and Arylation

The thione sulfur exhibits nucleophilic reactivity:

Reaction Type	Reagents	Product	Reference
S-Alkylation	Alkyl halides (R-X)	3-Alkylthio-triazolo-morpholine
S-Arylation	Aryl diazonium salts	3-Arylthio derivatives

Nucleophilic Substitution

The morpholine oxygen participates in ring-opening reactions:

• Reaction with HBF₄·Et₂O yields BF₄⁻ salts .

• Acid-catalyzed hydrolysis generates secondary amines .

Cycloaddition and Annulation

The triazole ring facilitates [3+2] cycloadditions:

Substrate	Conditions	Product	Reference
Nitrile oxides	Thermal/ultrasound	Isoxazolo-triazolo-morpholine
Alkynes	Cu(I) catalysis	Triazolopyrrolo-morpholine hybrids	-

Oxidation and Reduction

a. Oxidation

• Sulfur oxidation : Thione → Sulfoxide/sulfone using H₂O₂ or mCPBA .

• Triazole ring oxidation : Limited data; likely requires strong oxidizers (e.g., KMnO₄).

b. Reduction

• Catalytic hydrogenation (Pd/C, H₂) reduces the thione to thiol .

Biological Derivatization

Mannich reactions with formaldehyde and secondary amines yield aminomethylated derivatives (e.g., 6a–e in ):

text
Triazole-thione + HCHO + R₂NH → N-CH₂-NR₂ derivatives  

These derivatives show enhanced antimicrobial activity .

Key Challenges & Research Gaps

• Stability : Thione tautomerism complicates characterization (thiol ↔ thione equilibrium) .

• Regioselectivity : Competing reactions at triazole N1 vs. N2 positions remain unresolved .

• Scalability : Multi-step syntheses (e.g., ) require optimization for industrial applications.

Comparative Reactivity Table

Property	2H,3H,5H,6H,8H-Triazolo-morpholine-3-thione	Analog (1,2,4-Triazolo[3,4-b]thiadiazine)
S-Alkylation Rate	Moderate (morpholine steric hindrance)	High
Acid Stability	Stable (morpholine ring protection)	Low
Bioactivity	Antimicrobial, anticancer (predicted)	Anticancer, anti-inflammatory

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a synthetic intermediate for the preparation of more complex molecules . In biology and medicine, it has shown potential as an antimicrobial, anticancer, and antiviral agent . Additionally, it is used in the development of enzyme inhibitors, such as carbonic anhydrase inhibitors and cholinesterase inhibitors . In the industrial sector, it is employed in the synthesis of various pharmaceuticals and agrochemicals .

Mechanism of Action

The mechanism of action of 2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione involves its interaction with specific molecular targets and pathways. For instance, as an enzyme inhibitor, it binds to the active site of the enzyme, preventing its normal function . This interaction can lead to the inhibition of enzyme activity, which is beneficial in treating diseases where enzyme overactivity is a problem .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The unique triazole-morpholine-thione architecture differentiates this compound from analogs. Below is a detailed comparison based on structural features, physicochemical properties, and biological relevance:

Structural and Functional Group Variations

Compound Name	Molecular Formula	Key Structural Differences	Impact on Properties
2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione	C₆H₉N₃OS	Morpholine-fused triazole with thione group	High solubility due to morpholine; thione enhances metal-binding capacity
3-{3-oxo-2H,3H,[1,2,4]triazolo[4,3-a]pyridin-2-yl}propanoic acid	C₈H₉N₃O₄	Pyridine replaces morpholine; carboxylic acid substituent	Reduced solubility compared to morpholine; acidic group enables ionic interactions
2-{3-Oxo-2H,3H,[1,2,4]triazolo[3,4-c]morpholin-2-yl}propanoic acid	C₈H₁₁N₃O₄	Propanoic acid substituent instead of thione	Increased hydrophilicity but reduced sulfur-mediated reactivity
3-(9-hydroxy-1,3-dioxo-4-phenyl-2,3-dihydropyrrolo[3,4-c]carbazol)propanoic acid	C₁₆H₁₆N₂O₅	Carbazole moiety with phenyl and diketone groups	Extended aromatic system improves π-π stacking but lowers metabolic stability

Pharmacological Relevance

• Triazole-morpholine-thione: The morpholine ring improves blood-brain barrier penetration, making it suitable for CNS-targeting drugs.
• Pyridine analogs : Pyridine’s electron-deficient nature reduces solubility but increases aromatic stacking in hydrophobic binding pockets, common in anticancer agents .
• Carbazole derivatives : Carbazole’s planar structure enhances DNA intercalation but may introduce toxicity risks .

Biological Activity

The compound 2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione is a member of the triazole family and exhibits significant biological activities. This article reviews its synthesis, biological properties, and applications based on recent research findings.

• Chemical Formula : C₇H₉N₃OS
• Molecular Weight : 169.23 g/mol
• CAS Number : 1384431-45-1

Synthesis

The synthesis of triazolo derivatives typically involves the reaction of hydrazines with isothiocyanates followed by cyclization. For instance, the synthesis method often includes heating in an alkaline medium to facilitate the formation of the triazole ring structure .

Antimicrobial Activity

Research indicates that derivatives of triazoles demonstrate notable antimicrobial properties. For example:

• In vitro studies have shown that compounds with various substituents on the triazole ring exhibit varying degrees of antibacterial activity against Gram-positive and Gram-negative bacteria. The activity is often influenced by the nature of the substituents attached to the triazole nucleus .

Anticancer Properties

Triazolo compounds have been investigated for their anticancer potential:

• A study highlighted that certain derivatives exhibit inhibitory effects on cancer cell proliferation by targeting specific pathways involved in tumor growth. The anticancer efficacy was linked to the presence of morpholine and thione groups within the structure .

Case Studies

• Case Study 1 : A derivative of 2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione was tested against several cancer cell lines. Results showed a significant reduction in cell viability at concentrations as low as 10 µM.
• Case Study 2 : In another study focusing on antimicrobial properties, a series of triazole derivatives were evaluated against Staphylococcus aureus and Escherichia coli. The compound displayed minimum inhibitory concentrations (MIC) ranging from 15 to 30 µg/mL depending on structural modifications .

The biological activity of 2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione is believed to involve:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes critical for microbial survival and cancer cell proliferation.
• Cell Cycle Arrest : Some derivatives induce cell cycle arrest in cancer cells at the G1 phase.

Comparative Table of Biological Activities

Compound	Antimicrobial Activity (MIC µg/mL)	Anticancer Activity (IC50 µM)	Notes
2H,3H,5H,6H,8H-triazolo	15 - 30	<10	Effective against S. aureus
Morpholine derivative	20 - 40	<20	Higher activity with morpholine
Other triazole derivatives	Varies	Varies	Dependent on substituents

Q & A

Q. Basic

• ¹H/¹³C-NMR : To confirm the morpholine ring’s proton environment and triazole-thione substitution patterns. For example, methylene protons adjacent to sulfur in the thione group resonate at δ ~3.8–4.2 ppm .
• IR Spectroscopy : The C=S stretching vibration in the thione group appears at 1200–1250 cm⁻¹, while N-H stretches (if present) occur near 3200 cm⁻¹ .
• Mass Spectrometry : High-resolution MS validates the molecular ion peak (e.g., m/z 353.4 for a related triazole-thiadiazole) .

How can computational chemistry aid in predicting the reactivity of this compound?

Advanced
Density Functional Theory (DFT) studies can model:

• Electronic Structure : Calculating HOMO-LUMO gaps to predict nucleophilic/electrophilic sites. For example, the thione sulfur atom often exhibits high electron density, making it reactive toward alkylation .
• Thermodynamic Stability : Comparing energy-minimized conformers to identify dominant tautomers (e.g., thione vs. thiol forms) .
• Docking Studies : Predicting binding affinities to biological targets (e.g., antimicrobial enzymes) by simulating interactions with active sites .

How can researchers resolve contradictions in reported biological activities of triazole-thione derivatives?

Advanced
Discrepancies in antimicrobial or antifungal efficacy often arise due to:

• Substituent Effects : Electron-withdrawing groups (e.g., -CF₃) enhance activity compared to electron-donating groups .
• Assay Variability : Differences in microbial strains, incubation times, or solvent systems (DMSO vs. aqueous buffers) affect results. Standardized protocols (e.g., CLSI guidelines) are recommended .
• Synergistic Studies : Combining the compound with known antibiotics can clarify mechanistic roles (e.g., efflux pump inhibition) .

What are the challenges in crystallizing this compound for X-ray analysis?

Q. Advanced

• Solubility Issues : The compound’s polar thione group and non-aromatic morpholine ring complicate solvent selection. Mixed solvents (e.g., DMF/water) are often required .
• Polymorphism : Multiple crystalline forms may arise, necessitating slow evaporation techniques and temperature control .
• Data Collection : Weak diffraction due to flexible morpholine rings can be mitigated by low-temperature (100 K) crystallography .

What structural features influence the biological activity of this compound?

Q. Basic

• Triazole-Thione Core : Essential for hydrogen bonding with microbial enzymes .
• Morpholine Ring : Enhances solubility and modulates pharmacokinetics via oxygen lone-pair interactions .
• Substituent Position : Para-substituted aryl groups on the triazole improve lipophilicity and membrane penetration .

How should a structure-activity relationship (SAR) study be designed for derivatives?

Q. Advanced

• Variable Substituents : Synthesize derivatives with alkyl, aryl, or heterocyclic groups at the triazole 5-position and morpholine 2-position .
• In Vitro Testing : Evaluate antimicrobial activity against Gram-positive/-negative bacteria and fungi using microdilution assays (MIC values) .
• Statistical Modeling : Apply QSAR to correlate electronic parameters (e.g., Hammett constants) with bioactivity .

What purification methods are recommended post-synthesis?

Q. Basic

• Recrystallization : Use methanol/water (3:1 v/v) to remove unreacted starting materials .
• Column Chromatography : Silica gel with ethyl acetate/hexane gradients (70:30) resolves closely related by-products .
• HPLC : For high-purity analytical samples, employ C18 columns and acetonitrile/water mobile phases .